Cas no 1937349-45-5 (1-Propene-1-sulfonyl chloride, 3,3,3-trifluoro-)

• Product Name: 1-Propene-1-sulfonyl chloride, 3,3,3-trifluoro-
• CAS No: 1937349-45-5
• MF: C₃H₂ClF₃O₂S
• MW: 194.559989452362
• CID: 5248197
• Update Time: 2025-07-23

1-Propene-1-sulfonyl chloride, 3,3,3-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Propene-1-sulfonyl chloride, 3,3,3-trifluoro-

• Inchi： 1S/C3H2ClF3O2S/c4-10(8,9)2-1-3(5,6)7/h1-2H
• InChI Key： ZXOCSMZVQKOUDP-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)=CC(F)(F)F

Additional information on 1-Propene-1-sulfonyl chloride, 3,3,3-trifluoro-

Introduction to 1-Propene-1-sulfonyl chloride, 3,3,3-trifluoro (CAS No. 1937349-45-5)

1-Propene-1-sulfonyl chloride, 3,3,3-trifluoro (CAS No. 1937349-45-5) is a fluorinated sulfonating agent that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique chemical properties and versatile applications. This compound belongs to the class of sulfonyl chlorides, which are well-known for their reactivity and utility in synthesizing various heterocyclic compounds, pharmaceutical intermediates, and specialty chemicals. The presence of a trifluoromethyl group in its molecular structure enhances its electronic properties, making it an attractive candidate for further functionalization and derivatization.

The CAS No. 1937349-45-5 identifier is a unique numerical code assigned to this specific chemical compound, ensuring precise identification and differentiation from other substances with similar properties. This numbering system is maintained by the Chemical Abstracts Service (CAS), a division of the American Chemical Society, and is widely used in scientific literature, databases, and regulatory filings to ensure consistency and accuracy in chemical nomenclature.

1-Propene-1-sulfonyl chloride, 3,3,3-trifluoro is particularly valued in synthetic organic chemistry for its ability to introduce sulfonyl groups into organic molecules with high efficiency. The sulfonyl chloride functional group is highly reactive towards nucleophiles, allowing for the facile formation of sulfonamides, sulfonates, and other derivatives that are crucial in drug development. The trifluoromethyl group further contributes to the compound's stability and reactivity profile, making it suitable for a wide range of synthetic transformations.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. 1-Propene-1-sulfonyl chloride, 3,3,3-trifluoro exemplifies this trend by incorporating a trifluoromethyl group—a moiety that is frequently found in bioactive molecules and has been shown to improve pharmacokinetic properties. This compound has been explored in various research settings as a building block for designing novel therapeutic agents.

One of the most notable applications of 1-Propene-1-sulfonyl chloride, 3,3,3-trifluoro is in the synthesis of fluorinated sulfonamides, which are important scaffolds in medicinal chemistry. Sulfonamides exhibit a broad spectrum of biological activities and have been incorporated into numerous drugs used to treat infections, inflammation, and cancer. The reactivity of the sulfonyl chloride group allows for easy introduction of sulfonamido moieties into precursor molecules through nucleophilic substitution reactions. This makes 1-Propene-1-sulfonyl chloride, 3,3,3-trifluoro a valuable tool for medicinal chemists seeking to develop new sulfonamide-based therapeutics.

The compound's utility extends beyond pharmaceuticals into agrochemicals as well. Fluorinated sulfonyl chlorides can be used to synthesize herbicides and pesticides that offer improved efficacy and environmental compatibility. The trifluoromethyl group enhances the lipophilicity of these compounds, which can lead to better absorption and translocation within biological systems. This property is particularly advantageous in crop protection applications where systemic action is desired.

From a synthetic chemistry perspective, 1-propene-1-sulfonyl chloride, CAS No. 1937349-45-5, serves as a versatile intermediate that can be further functionalized through various reaction pathways. For instance, it can undergo alkylation or acylation reactions to introduce additional substituents into the molecule. These modifications can fine-tune the electronic and steric properties of the resulting compounds, enabling researchers to optimize their biological activity.

The increasing demand for fluorinated compounds in drug discovery has spurred research into more efficient synthetic methods for producing these molecules. 1-propene-1-sulfonyl chloride, CAS No. 1937349-45-5, has been studied as an intermediate in multi-step syntheses that incorporate fluorine atoms into complex molecular frameworks. Advances in catalytic systems and green chemistry principles have also led to more sustainable approaches for manufacturing this compound.

In academic research, 1-propene-1-sulfonyl chloride, CAS No. 1937349-45-5, has been employed in studies aimed at understanding the role of fluorine substitution in drug design. Computational modeling techniques have been used to predict how the presence of a trifluoromethyl group affects molecular interactions with biological targets such as enzymes and receptors. These insights have informed the development of novel sulfonamide-based drugs with enhanced potency and selectivity.

The industrial production of 1-propene-1-sulfonyl chloride, CAS No. 1937349-45-5, involves carefully controlled chemical processes to ensure high yield and purity. Manufacturers must adhere to stringent quality control measures to meet the demands of pharmaceutical companies who rely on these intermediates for drug synthesis. Recent innovations in process optimization have improved the scalability of production while minimizing waste generation—a critical consideration given the growing emphasis on sustainable chemical manufacturing practices.

Future research directions may explore new applications for 1-propene-1-sulfonyl chloride, CAS No. 1937349-45-5, particularly in areas such as materials science where fluorinated compounds are being investigated for their unique electronic properties. The ability to modify organic molecules with sulfonyl groups opens up possibilities for creating advanced materials with tailored functionalities.

In conclusion, 1-propene - 1 - sulfony l ch loride , 33 , 33 , T rif luoro ( CAS No . 1937349 - - - ) is an important compoun d with wide - r ange appl icatio ns i n pharma ceutical s , ag rochemi cals , an d materia ls scie nce . Its unique struct ure an d reactivi ty make i t a valua ble too l fo r sy nthesi zing no vel an d e ffe cti ve mole cules . As res earch co ntin ues t o e xpl or e th e po t en tial o f fluo r oin ated compo un ds , prop ene - - su lfon y l ch loride , T rif luoro ( CAS No . ) will likely play an eve n mor e sig ni fi cant ro le i n th e future . p > article > response >